Cas no 7733-29-1 (Z-Orn(boc)-OH)

• Product Name: Z-Orn(boc)-OH
• CAS No: 7733-29-1
• Molecular Formula: C₁₈H₂₆N₂O₆
• Molecular Weight: 366.4088
• MDL: MFCD00038268
• CID: 47727
• PubChem ID: 7350734

Z-Orn(boc)-OH Properties

Names and Identifiers

• (S)-2-(((Benzyloxy)carbonyl)amino)-5-((tert-butoxycarbonyl)amino)pentanoic acid
• Cbz-Orn(Boc)-OH
• N-Benzyloxycarbonyl-N'-(tert-butoxycarbonyl)-L-ornithine
• NSC 336232
• (S)-2-(((Benzyloxy)carbonyl)amino)-5-(tert-butoxycarbonylamino)pentanoic acid
• 5-[(2-methylpropan-2-yl)oxycarbonylamino]-2-(phenylmethoxycarbonylamino)pentanoic acid
• Cbz-Orn(Boc)
• L-Ornithine, N5-[(1,1-dimethylethoxy)carbonyl]-N2-[(phenylmethoxy)carbonyl]-
• N-α-Z-N-δ-Boc-L-ornithine
• Z-L-Orn(Boc)-OH
• Z-Orn(Boc)
• Z-Orn(Boc)-OH
• N~2~-[(benzyloxy)carbonyl]-N~5~-(tert-butoxycarbonyl)ornithine
• N-a-CBZ-(N-d-BOC)-L-Orn
• Z-DL-Orn(Boc)-OH
• N-Cbz-N'-Boc-L-ornithine
• NSC336232
• (2R)-5-[(2-methylpropan-2-yl)oxycarbonylamino]-2-(phenylmethoxycarbonylamino)pentanoic acid
• VZ33234
• N-ALPHA-CBZ-N-DELTA-BOC-L-ORNITHINE
• A839054
• 2-(((benzyloxy)carbonyl)amino)-5-((tert-butoxycarbonyl)amino)pentanoic
• Nalpha-Cbz-Ndelta-Boc-L-ornithine
• SCHEMBL1021938
• J-012927
• C18H26N2O6
• (S)-2-(benzyloxycarbonylamino)-5-(tert-butoxycarbonylamino)pentanoic acid
• N-a-Benzyloxycarbonyl-N-d-tert-butoxycarbonyl-L-ornithine
• AC7943
• 199924-46-4
• (2S)-2-[(benzyloxycarbonyl)amino]-5-[(tert-butoxycarbonyl)amino]pentanoic acid
• (2S)-2-[(benzyloxycarbonyl)amino]-5-((tert-butoxycarbonyl)amino]pentanoic acid
• AS-71708
• N-alpha-Benzyloxycarbonyl-N-delta-t-butyloxycarbonyl-L-ornithine
• N2-[(benzyloxy)carbonyl]-N5-(tert-butoxycarbonyl)-L-ornithine
• (S)-2-(((Benzyloxy)carbonyl)amino)-5-((tert-butoxycarbonyl)amino)pentanoicacid
• N-alpha-BenZyloxycarbonyl-N-delta-t-butyloxycarbonyl-L-ornithine (CbZ-L-Orn(Boc)-OH)
• CS-WAA0071
• (S)-N2-(benzyloxycarbonyl)-N5-(tert-butyloxycarbonyl)-ornithine
• ZOrn(Boc)OH
• N5-Boc-N2-Cbz-L-ornithine
• RWQCKACYKKSOKK-AWEZNQCLSA-N
• (S)-2-(((Benzyloxy)carbonyl)amino)-5-((t-butoxycarbonyl)amino)pentanoic acid
• (2S)-2-{[(benzyloxy)carbonyl]amino}-5-{[(tert-butoxy)carbonyl]amino}pentanoic acid
• N5-(tert-butoxycarbonyl)-N2-[(benzyloxy)carbonyl]-L-ornithine
• MFCD00038268
• AKOS015841467
• 7733-29-1
• (2S)-5-[(2-methylpropan-2-yl)oxycarbonylamino]-2-(phenylmethoxycarbonylamino)pentanoic acid
• Z-Ndelta-Boc-L-ornithine
• DTXSID90428557
• CS-0035382
• (2S)-5-((tert-Butoxycarbonyl)amino)-2-((benzyloxycarbonyl)amino)pentanoic acid
• Z--Orn(Boc)--OH
• Ornithine, N5-[(1,1-dimethylethoxy)carbonyl]-N2-[(phenylmethoxy)carbonyl]-
• (2S)-2-{[(BENZYLOXY)CARBONYL]AMINO}-5-[(TERT-BUTOXYCARBONYL)AMINO]PENTANOIC ACID

• MDL： MFCD00038268
• InChIKey： RWQCKACYKKSOKK-UHFFFAOYSA-N
• Inchi： 1S/C18H26N2O6/c1-18(2,3)26-16(23)19-11-7-10-14(15(21)22)20-17(24)25-12-13-8-5-4-6-9-13/h4-6,8-9,14H,7,10-12H2,1-3H3,(H,19,23)(H,20,24)(H,21,22)
• SMILES： O(C(N([H])C([H])([H])C([H])([H])C([H])([H])C([H])(C(=O)O[H])N([H])C(=O)OC([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 366.17908655g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 11
• Monoisotopic Mass: 366.17908655g/mol
• Heavy Atom Count: 26
• Complexity: 469
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Tautomer Count: 4
• Surface Charge: 0
• Topological Polar Surface Area: 114

Experimental Properties

• Melting Point: 97-103℃